6-Ethyl-4,7,8-trimethyl-2-phenacylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-ethyl-4,7,8-trimethyl-2-phenacylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21N5O3/c1-5-23-12(2)13(3)25-16-17(21-19(23)25)22(4)20(28)24(18(16)27)11-15(26)14-9-7-6-8-10-14/h6-10H,5,11H2,1-4H3
• InChI Key: XBPSOENADOKXIN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CC(=O)C4=CC=CC=C4)C)C
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

6-Ethyl-4,7,8-trimethyl-2-phenacylpurino[7,8-a]imidazole-1,3-dione is a chemical compound with potential applications in scientific research. It is also known by its chemical abbreviation, ETPI. This compound belongs to the class of purines and has been found to have interesting biochemical and physiological properties.

Scientific Research Applications

Synthesis and Derivatives

Several studies focus on the synthesis of imidazole derivatives and their potential applications. For example, Fandy (2000) described the preparation of imidazonaphthothiazole derivatives through the treatment of 2-aminonaphtho[2,3-d]-thiazole-4,9-dione with phenacyl bromide among other reagents, highlighting the versatility of these compounds in heterocyclic chemistry R. Fandy, 2000. Similarly, Rajitha et al. (2016) synthesized novel imidazo[1,2-a]pyridinopyrimidine-2,4,6(1H,3H,5H)-triones and evaluated their antimicrobial activity, demonstrating the potential biomedical applications of such derivatives G. Rajitha, V. Ravibabu, G. Ramesh, B. Rajitha, 2016.

Biological Activity

The biological activities of related compounds have been a subject of interest. Alves et al. (1994) explored the synthesis of 4- and 5-disubstituted 1-benzylimidazoles as precursors of purine analogs, which are crucial in the development of drugs targeting various diseases M. Alves, M. F. Proença, B. Booth, 1994. Moreover, Wiglenda et al. (2005) synthesized 1H-imidazoles and tested their biological activity, indicating a structure-activity relationship that could be beneficial in designing estrogen receptor ligands and cyclooxygenase inhibitors T. Wiglenda, I. Ott, B. Kircher, P. Schumacher, D. Schuster, T. Langer, R. Gust, 2005.

Chemical Properties and Synthesis Techniques

Research on the synthesis techniques and chemical properties of imidazole derivatives provides a foundation for further exploration of compounds like 6-Ethyl-4,7,8-trimethyl-2-phenacylpurino[7,8-a]imidazole-1,3-dione. Bayat et al. (2016) detailed a one-pot multicomponent synthesis of benzo[g]imidazo[1,2-a]quinolone-6,11-dione derivatives, showcasing the chemical versatility and potential application of these compounds in creating bioactive heterocycles M. Bayat, F. Hosseini, B. Notash, 2016.